1-[2-(2,3-Dihydro-1,4-benzodioxin-2-yl)ethyl]piperidin-4-one

• CAS RN: 62590-76-5
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol
• IUPAC Name: 1-[2-(2,3-dihydro-1,4-benzodioxin-3-yl)ethyl]piperidin-4-one
• InChI: InChI=1S/C15H19NO3/c17-12-5-8-16(9-6-12)10-7-13-11-18-14-3-1-2-4-15(14)19-13/h1-4,13H,5-11H2
• InChI Key: QDMKBDGBEZMNRY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=O)CCC2COC3=CC=CC=C3O2

Description

1-[2-(2,3-Dihydro-1,4-benzodioxin-2-yl)ethyl]piperidin-4-one is a useful research compound. Its molecular formula is C15H19NO3 and its molecular weight is 261.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The starting material is prepared as follows: The mixture of 10 g of 2-(2-tosyloxyethyl)-1,4-benzodioxan, 10 g of 4-piperidone hydrochloride, 20 g of anhydrous sodium carbonate and 160 ml of dimethylformamide is stirred vigorously at room temperature for 48 hours. It is filtered, the residue washed with a small amount of dimethylformamide and the filtrate evaporated. The residue is dissolved in ethyl acetate, the solution extracted with hydrochloric acid, the extract made alkaline with 50% aqueous sodium hydroxide while cooling and re-extracted with methylene chloride. The latter extract is dried and evaporated, to yield the 2-[2-(4-oxopiperidino)-ethyl]-1,4-benzodioxan, which solidifies on standing.